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Compound of Interest

Compound Name: Isocarlinoside

Cat. No.: B1256200 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the solubility of Isocarlinoside, a

di-C-glycosylflavone, in various aqueous and organic solvents. The information contained

herein is intended to support research, formulation development, and other scientific endeavors

involving this compound.

Introduction to Isocarlinoside
Isocarlinoside, also known as 6-C-α-L-arabinopyranosyl-8-C-β-D-glucopyranosylluteolin, is a

naturally occurring flavonoid found in various plant species, including Lespedeza capitata and

Glycine max[1]. As a di-C-glycosylflavone, its structure is characterized by two sugar moieties

directly attached to the flavonoid aglycone via carbon-carbon bonds. This structural feature

significantly influences its physicochemical properties, including solubility. Understanding the

solubility of Isocarlinoside is critical for its extraction, purification, formulation, and for

conducting in vitro and in vivo studies to explore its biological activities.

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for

Isocarlinoside and the closely related di-C-glycosylflavone, Vicenin-2. Due to the limited

availability of specific quantitative data for Isocarlinoside, data for Vicenin-2 is included to

provide additional context for researchers working with this class of compounds.
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Compound Solvent
Temperature
(°C)

Solubility Data Type

Isocarlinoside

Dimethyl

Sulfoxide

(DMSO)

Not Specified
50 mg/mL (86.13

mM)
Quantitative[2]

Water 25
~1 mg/mL

(estimated)

Semi-

quantitative[3]

Pyridine Not Specified Soluble Qualitative[4]

Methanol Not Specified Soluble Qualitative[4]

Ethanol Not Specified Soluble Qualitative[4]

Vicenin-2 Methanol Not Specified Soluble Qualitative[3]

Ethanol Not Specified Soluble Qualitative[3]

Dimethyl

Sulfoxide

(DMSO)

Not Specified Soluble Qualitative[3]

Note: The solubility in DMSO for Isocarlinoside may require ultrasonic assistance for

dissolution. The use of hygroscopic DMSO can significantly impact the solubility[2]. The water

solubility value is an estimation and should be treated as such.

Experimental Protocol: Determination of
Isocarlinoside Solubility using the Shake-Flask
Method and HPLC-UV Analysis
The following is a detailed, generalized protocol for determining the solubility of Isocarlinoside
in a given solvent. This method is based on the widely accepted shake-flask technique followed

by quantification using High-Performance Liquid Chromatography with Ultraviolet detection

(HPLC-UV).

Materials and Equipment
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Isocarlinoside (solid, high purity)

Solvents of interest (e.g., water, ethanol, methanol, acetonitrile, DMSO), HPLC grade

Volumetric flasks

Analytical balance

Thermostatically controlled shaker or incubator

Syringe filters (e.g., 0.22 µm PTFE or PVDF)

Autosampler vials

HPLC system equipped with a UV detector, C18 column, and data acquisition software

Experimental Procedure
Preparation of Saturated Solutions:

Add an excess amount of solid Isocarlinoside to a series of vials, each containing a

known volume of the respective solvent. The amount of solid should be sufficient to ensure

that a saturated solution is formed and that undissolved solid remains at equilibrium.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C or 37 °C).

Agitate the samples for a sufficient period to reach equilibrium. A typical duration is 24-48

hours. It is advisable to perform a preliminary kinetic study to determine the time required

to reach equilibrium.

Sample Filtration:

After the equilibration period, allow the vials to stand undisturbed in the temperature-

controlled environment for at least 2 hours to allow the excess solid to sediment.

Carefully withdraw a sample of the supernatant using a syringe.
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Immediately filter the sample through a 0.22 µm syringe filter into a clean autosampler vial.

This step is crucial to remove any undissolved particles.

Preparation of Calibration Standards:

Prepare a stock solution of Isocarlinoside of a known concentration in a suitable solvent

(e.g., DMSO or methanol).

Perform a series of serial dilutions of the stock solution to prepare a set of calibration

standards with concentrations that are expected to bracket the solubility of Isocarlinoside
in the test solvents.

HPLC-UV Analysis:

Set up the HPLC-UV system with an appropriate mobile phase and a C18 column. A

gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid)

and an organic phase (e.g., acetonitrile or methanol) is commonly used for flavonoid

analysis.

Set the UV detector to the wavelength of maximum absorbance for Isocarlinoside
(typically determined by running a UV scan of a standard solution).

Inject the prepared calibration standards to generate a calibration curve by plotting peak

area versus concentration.

Inject the filtered supernatant samples (appropriately diluted if necessary) and record the

peak areas.

Data Analysis:

Using the calibration curve, determine the concentration of Isocarlinoside in the filtered

supernatant samples.

The determined concentration represents the solubility of Isocarlinoside in the respective

solvent at the specified temperature. Express the solubility in appropriate units (e.g.,

mg/mL, µg/mL, or molarity).
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Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Isocarlinoside.
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Caption: Experimental workflow for Isocarlinoside solubility determination.
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Logical Relationship of Factors Influencing C-
Glycosylflavone Solubility
The solubility of C-glycosylflavones like Isocarlinoside is a complex interplay of molecular and

environmental factors. The following diagram illustrates these relationships.
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Caption: Factors influencing the solubility of C-glycosylflavones.

Conclusion
This technical guide provides a summary of the current knowledge on the solubility of

Isocarlinoside. While some qualitative and semi-quantitative data are available, there is a

clear need for more comprehensive, experimentally determined quantitative solubility data

across a wider range of solvents and temperatures. The provided experimental protocol offers

a robust framework for researchers to generate such valuable data, which will be instrumental

in advancing the scientific understanding and potential applications of this promising natural

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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